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Compound of Interest

Compound Name: VT02956

Cat. No.: B10861315 Get Quote

VT02956 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with VT02956.

Frequently Asked Questions (FAQs)
Q1: What is VT02956 and what is its mechanism of action?

VT02956 is a potent and selective dual inhibitor of LATS1 (Large Tumor Suppressor Kinase 1)

and LATS2, with IC50 values of 0.76 nM and 0.52 nM, respectively. It targets the Hippo

signaling pathway, a critical regulator of organ size, cell proliferation, and apoptosis. By

inhibiting LATS1/2, VT02956 prevents the phosphorylation of YAP (Yes-associated protein) and

TAZ (transcriptional coactivator with PDZ-binding motif). This leads to the nuclear translocation

of YAP/TAZ, where they can associate with TEAD transcription factors to regulate gene

expression. In the context of ER+ breast cancer, VT02956 has been shown to inhibit the

expression of ESR1 and the growth of cancer cell lines and patient-derived tumor organoids.

Q2: What is the solubility of VT02956 in common solvents?

The solubility of VT02956 can vary depending on the solvent and formulation. Below is a

summary of its solubility in commonly used solvents.
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Solvent Concentration Notes

DMSO 100 mg/mL (267.77 mM)

Requires sonication to fully

dissolve. It is important to use

newly opened, anhydrous

DMSO as it is hygroscopic and

absorbed water can impact

solubility.[1]

Q3: How should I prepare a stock solution of VT02956?

For in vitro experiments, a stock solution is typically prepared in DMSO. It is crucial to use

anhydrous, high-purity DMSO to ensure maximum solubility and stability.

Q4: My VT02956 is precipitating when I add it to my cell culture medium. What should I do?

Precipitation of a hydrophobic compound like VT02956 upon dilution into an aqueous solution

like cell culture media is a common issue.[2] This can lead to inaccurate dosing and potential

cytotoxicity from the precipitate itself.[2] Here are several troubleshooting steps you can take:

Optimize your dilution method: Avoid adding the concentrated DMSO stock directly to the full

volume of your cell culture media. Instead, perform a serial dilution. A recommended practice

is to first dilute the stock solution in a small volume of serum-free media, mix gently, and then

add this intermediate dilution to your final volume of complete media.[2]

Lower the final concentration: You may be exceeding the solubility limit of VT02956 in your

specific media formulation. Try using a lower final concentration in your experiment.

Check the DMSO concentration: Most cell lines can tolerate a final DMSO concentration of

up to 0.5%, but it is best to keep it as low as possible. Ensure your final DMSO concentration

is not causing the precipitation.

Sonication: After dilution, brief sonication of the media containing VT02956 may help to

redissolve any precipitate.[1]

Warm the media: Gently warming the cell culture media to 37°C before adding the VT02956
stock solution can sometimes improve solubility.
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Troubleshooting Guides
Guide 1: VT02956 Precipitation in Aqueous Solutions
This guide provides a step-by-step workflow to address precipitation issues with VT02956 in

your experiments.
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Precipitation Observed

1. Verify Stock Solution
- Is it fully dissolved?

- Is the DMSO anhydrous?

Action: Sonicate or gently warm stock solution.

No

Action: Prepare fresh stock with anhydrous DMSO.

No

2. Review Dilution Method
- Direct addition to media?

Yes

Action: Perform serial dilution in media.

Yes

3. Assess Final Concentration
- Is it too high?

No

Action: Test a lower final concentration.

Yes

4. Evaluate Media Conditions
- Temperature?

- Serum content?

No

Action: Pre-warm media to 37°C. Action: Test in serum-free media.

Solution is Clear

Click to download full resolution via product page

Troubleshooting workflow for VT02956 precipitation.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
VT02956 in DMSO
Materials:

VT02956 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Vortexer

Sonicator (optional)

Procedure:

Calculate the required mass of VT02956. The molecular weight of VT02956 is 373.45 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need 3.73 mg of VT02956.

Weigh the VT02956 powder in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous, sterile DMSO to the tube.

Vortex the solution until the VT02956 is completely dissolved. If necessary, gently warm the

tube to 37°C or use a sonicator for short intervals to aid dissolution.[1]

Visually inspect the solution to ensure there is no undissolved material.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
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Materials:

10 mM VT02956 stock solution in DMSO

Pre-warmed complete cell culture medium (with serum, if applicable)

Sterile conical tubes or microcentrifuge tubes

Procedure (for a final concentration of 10 µM in 10 mL of media):

Calculate the volume of 10 mM VT02956 stock solution needed. For a final concentration of

10 µM in 10 mL, you will need 10 µL of the 10 mM stock solution.

Prepare an intermediate dilution. In a sterile tube, add the 10 µL of VT02956 stock solution to

990 µL of pre-warmed complete cell culture medium. Gently pipette up and down to mix. This

creates a 100 µM intermediate solution.

Prepare the final working solution. Add 1 mL of the 100 µM intermediate solution to 9 mL of

pre-warmed complete cell culture medium. Invert the tube several times to ensure thorough

mixing.

Visually inspect the media for any signs of precipitation before adding it to your cells.

Signaling Pathway
VT02956 targets the Hippo signaling pathway. The diagram below illustrates the core

components of this pathway and the point of intervention for VT02956.
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Hippo Signaling Pathway and VT02956 Mechanism of Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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